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Compound of Interest

Compound Name: Lead carbonate

Cat. No.: B147948

An In-depth Technical Guide on the Core Properties of Basic Lead Carbonate
(2PbCOs3-Pb(0OH)2)

Introduction

Basic lead carbonate, with the chemical formula 2PbCOs-Pb(OH)2, is an inorganic compound
historically known as white lead.[1][2] It is a complex salt containing both carbonate and
hydroxide ions.[1][2][3] This compound occurs naturally as the mineral hydrocerussite.[1][3] For
centuries, it was a widely used white pigment in paints and cosmetics due to its high opacity
and durability.[1][4][5] However, its use in consumer products has been largely discontinued in
most countries due to its toxicity.[1] In industrial applications, it continues to be used as a heat
stabilizer in plastics, a raw material in ceramics and glass, and a precursor for other lead
compounds.[5][6]

This guide provides a comprehensive overview of the core physicochemical properties,
synthesis, and thermal decomposition of basic lead carbonate, intended for researchers,
scientists, and professionals in drug development and material science.

Physicochemical Properties

Basic lead carbonate is a white to off-white powder or crystalline solid.[3][4][5][7] It is
characterized by its high density and insolubility in water.[4][6][7]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b147948?utm_src=pdf-interest
https://www.benchchem.com/product/b147948?utm_src=pdf-body
https://www.benchchem.com/product/b147948?utm_src=pdf-body
https://en.wikipedia.org/wiki/White_lead
https://www.medlink.com/media/octox64
https://en.wikipedia.org/wiki/White_lead
https://www.medlink.com/media/octox64
https://www.ottokemi.com/specsheet/lead-carbonate-basic-77-as-pb-extra-pure.aspx
https://en.wikipedia.org/wiki/White_lead
https://www.ottokemi.com/specsheet/lead-carbonate-basic-77-as-pb-extra-pure.aspx
https://en.wikipedia.org/wiki/White_lead
https://www.nbinno.com/article/dye-intermediates/the-chemistry-behind-lead-ii-carbonate-basic-properties-and-synthesis
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-industrial-significance-lead-ii-carbonate-basic
https://en.wikipedia.org/wiki/White_lead
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-industrial-significance-lead-ii-carbonate-basic
https://www.chembk.com/en/chem/Basic%20lead%20carbonate
https://www.benchchem.com/product/b147948?utm_src=pdf-body
https://www.benchchem.com/product/b147948?utm_src=pdf-body
https://www.ottokemi.com/specsheet/lead-carbonate-basic-77-as-pb-extra-pure.aspx
https://www.nbinno.com/article/dye-intermediates/the-chemistry-behind-lead-ii-carbonate-basic-properties-and-synthesis
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-industrial-significance-lead-ii-carbonate-basic
https://www.chembk.com/en/chem/basicleadcarbonate(2pbco3.pb(oh)2)
https://www.nbinno.com/article/dye-intermediates/the-chemistry-behind-lead-ii-carbonate-basic-properties-and-synthesis
https://www.chembk.com/en/chem/Basic%20lead%20carbonate
https://www.chembk.com/en/chem/basicleadcarbonate(2pbco3.pb(oh)2)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Physical and Chemical Properties of Basic Lead

Carbonate
Property Value References
Chemical Formula 2PbCOs3-Pb(OH)2 [11[415]
Molar Mass 775.63 g/mol [11[7]
White to off-white powder or
Appearance [31141(5]
chunks
Density 6.14 - 6.51 g/cm3 [7181I9]
Melting Point Decomposes at ~400°C [4161[7]
Solubility Insoluble in water and ethanol [4161071

Soluble in dilute acids (e.g.,
acetic acid, nitric acid) and [41617]
alkali solutions

CAS Number 1319-46-6 [11[31[5]

Table 2: Crystallographic Data for Basic Lead Carbonate
(Hydrocerussite)

Parameter Value References
Crystal System Hexagonal 9]

Space Group P6s/mcm, P62m, or P6smm 9]

Unit Cell Dimensions a=9.06A c=248A [9]

Formula Weights per Cell (2) 9 [8]
Refractive Indices nw =2.09, ne=1.94 [10]

Chemical Properties and Reactivity

Basic lead carbonate is a stable compound under normal conditions.[11] It is incompatible with
strong oxidizing agents and strong acids.[6][7]
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Reaction with Acids: It readily dissolves in dilute acids, such as acetic acid and nitric acid, to
form the corresponding lead salts.[4][6]

Reaction with Hydrogen Sulfide: When exposed to hydrogen sulfide (Hz2S), it gradually turns
black due to the formation of lead sulfide (PbS).[7] This reaction contributed to the darkening
of old lead-based paints.

Thermal Stability: It decomposes upon heating to around 400°C, yielding lead(ll) oxide (PbO)
and carbon dioxide.[4][6][7]

Synthesis and Experimental Protocols

Basic lead carbonate can be synthesized through several methods, most commonly via

precipitation reactions.

Precipitation Synthesis from Lead Acetate

A common laboratory and industrial method involves the reaction of a soluble lead salt, like

lead(Il) acetate, with a source of carbonate ions, such as carbon dioxide.[1][4]

Experimental Protocol:

Preparation of Lead Acetate Solution: Prepare a cold, dilute agueous solution of lead(ll)
acetate (Pb(CHsCOO)2).

Introduction of Carbonate Source: Bubble carbon dioxide (COz2) gas through the lead acetate
solution.[4] Alternatively, a solution of a soluble carbonate, like sodium carbonate, can be
used, though careful control of pH is necessary to prevent the formation of normal lead
carbonate (PbCO:s).

Precipitation: Basic lead carbonate precipitates out of the solution as a white solid. The
overall reaction can be represented as: 3Pb(CHsCOO)z + 2C0Oz2 + 4H20 —
2PbCOs3-Pb(OH)21 + 6CH3COOH

Separation and Purification: The precipitate is collected by filtration, washed with deionized
water to remove any unreacted reagents and byproducts, and then dried.
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Precipitation Synthesis of Basic Lead Carbonate

Reactants

Lead(ll) Acetate Solution Carbon Dioxide
Pb(CH3COO)2 CO2

Proc

Precipitation Reaction
%olid \Queous

Products

Basic Lead Carbonate (Precipitate)

Acetic Acid (Byproduct)
2PbCOs3-Pb(OH)2

CH3COOH
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Thermal Decomposition Pathway of Basic Lead Carbonate

2PbCOs-Pb(OH)2

Heat
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Lead Oxycarbonates
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Heat
(-CO2)

Lead Oxycarbonates
(e.g., PbCOs3-2Pb0O)

>400°C
(-C0O2)

Lead(ll) Oxide

(PbO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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